Cas no 205818-52-6 (2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile)

• Product Name: 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile
• CAS No: 205818-52-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD20039828
• CID: 4634967
• PubChem ID: 10584248
• Update Time: 2025-05-24

2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-carbonitrile
• Z2168282689
• 2,2-DIMETHYL-3-OXO-4H-1,4-BENZOXAZINE-6-CARBONITRILE
• 2,2-dimethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-carbonitrile
• 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile

• MDL： MFCD20039828
• Inchi： 1S/C11H10N2O2/c1-11(2)10(14)13-8-5-7(6-12)3-4-9(8)15-11/h3-5H,1-2H3,(H,13,14)
• InChI Key： KEFFHGHKFDZMSO-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C#N)=CC=2NC(C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 329
• XLogP3: 1.2
• Topological Polar Surface Area: 62.1

Additional information on 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile

2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile: A Comprehensive Overview

The compound with CAS No. 205818-52-6, known as 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzooxazines, which are aromatic heterocycles with diverse applications in drug discovery and material science. The benzoB1,4oxazine core structure is particularly notable for its unique electronic properties and structural versatility.

The molecular structure of 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile features a benzo-fused oxazine ring system with a ketone group at position 3 and a cyano group at position 6. The presence of the dimethyl substituents at position 2 introduces steric effects that can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of heterocyclic compounds, making them valuable candidates for various chemical transformations.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the synthesis of the benzoB1,4oxazine skeleton. Researchers have employed various strategies, including cyclization reactions and oxidative coupling, to construct this complex structure. The introduction of the cyano group at position 6 is often achieved through nucleophilic substitution or cyanoation reactions, depending on the specific conditions and starting materials used.

One of the most intriguing aspects of 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile is its potential application in drug design. The compound's ability to act as a scaffold for bioactive molecules has been explored in several recent studies. For instance, investigations into its role as a kinase inhibitor have revealed promising results, suggesting that it could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its potential use in materials science. The benzoB1,4oxazine system exhibits interesting optical and electronic properties that make it a candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices, where its unique electronic characteristics could enhance device performance.

The stability and reactivity of 2,2-Dimethyl-3-oxo-3,4-dihydro-2H-benzoB1,4oxazine-6-carbonitrile have been extensively investigated under various conditions. Studies have shown that the compound is relatively stable under ambient conditions but can undergo specific transformations when exposed to certain reagents or catalysts. For example, reduction reactions can convert the ketone group into an alcohol or amine derivative, opening up avenues for further functionalization.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent research has explored the biodegradation of similar benzooxazine derivatives under aerobic and anaerobic conditions. These studies suggest that while the compound is resistant to microbial degradation under standard conditions, specific enzymatic systems or chemical treatments can facilitate its breakdown into less complex molecules.

In conclusion, 205818-52